Cas no 36268-67-4 (4-(Methanesulfonylamino)benzonitrile)

• Product Name: 4-(Methanesulfonylamino)benzonitrile
• CAS No: 36268-67-4
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• MDL: MFCD00204724
• CID: 89189
• PubChem ID: 2734199
• Update Time: 2025-06-08

4-(Methanesulfonylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• N-(4-Cyanophenyl)methanesulfonamide
• 4-(Methanesulfonylamino)benzonitrile
• 4-(Methylsulfonylamino)benzonitrile
• Methanesulfonamide, N-(4-cyanophenyl)-
• 4-[(methylsulfonyl)amino]benzenecarbonitrile
• Oprea1_660028
• Oprea1_467397
• BRDHOCVMWSXEHI-UHFFFAOYSA-N
• HMS1610C08
• 6004AJ
• STK079208
• SBB016922
• 4-((methylsulfonyl)amino)benzonitrile
• Methanesulfonamide,N-(4-cyanophenyl)-
• VZ27916
• TRA0030633
• MCULE
• DTXSID20370156
• 36268-67-4
• A874382
• FT-0639310
• SY003542
• EN300-35342
• AKOS000199863
• CS-0128706
• MFCD00204724
• SCHEMBL4959361
• AS-31103
• Ethyl4,6-O-benzylidene-1-thio-b-D-glucopyranoside
• DB-048942

• MDL： MFCD00204724
• Inchi： 1S/C8H8N2O2S/c1-13(11,12)10-8-4-2-7(6-9)3-5-8/h2-5,10H,1H3
• InChI Key： BRDHOCVMWSXEHI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 196.03100
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 78.3

Experimental Properties

• Color/Form: solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 191-194 °C
• Boiling Point: 365.5 ℃ at 760 mmHg
• Flash Point: 174.8℃
• Refractive Index: 1.587
• PSA: 78.34000
• LogP: 2.08358
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(Methanesulfonylamino)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H332 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-(Methanesulfonylamino)benzonitrile

Introduction to 4-(Methanesulfonylamino)benzonitrile (CAS No. 36268-67-4)

4-(Methanesulfonylamino)benzonitrile, with the chemical formula C₇H₅NO₃S, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. The presence of both a benzonitrile moiety and a methanesulfonylamino group makes it a valuable building block for designing novel bioactive molecules.

The CAS number 36268-67-4 uniquely identifies this compound in chemical databases and literature, facilitating its accurate referencing in research papers, patents, and industrial processes. Its molecular structure consists of a benzene ring substituted with a nitrile group at one position and a methanesulfonylamino group at another. This dual functionality allows for further chemical modifications, making it an attractive candidate for synthesizing more complex molecules.

In recent years, 4-(Methanesulfonylamino)benzonitrile has been explored in the development of small-molecule drugs targeting various therapeutic areas. One of the most promising applications is in the field of oncology, where it serves as a precursor for inhibitors of kinases and other enzymes involved in cancer cell proliferation. The methanesulfonylamino group, in particular, is known for its ability to enhance binding affinity to biological targets, which is crucial for drug efficacy.

Recent studies have highlighted the compound's role in designing molecules with anti-inflammatory properties. Researchers have demonstrated that derivatives of 4-(Methanesulfonylamino)benzonitrile can modulate inflammatory pathways by interacting with specific proteins. This has opened up new avenues for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The benzonitrile moiety contributes to the lipophilicity of these derivatives, improving their membrane permeability and bioavailability.

The synthesis of 4-(Methanesulfonylamino)benzonitrile typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods align with green chemistry principles by minimizing waste and reducing the use of hazardous reagents.

From a pharmaceutical perspective, the compound's structural features make it an excellent scaffold for drug discovery. Its ability to undergo further functionalization allows chemists to tailor its properties for specific biological activities. For instance, replacing the nitrile group with other functional groups can yield derivatives with enhanced solubility or metabolic stability.

The methanesulfonylamino group is particularly noteworthy for its role in enhancing molecular interactions with biological targets. This group can form hydrogen bonds and salt bridges with amino acid residues in proteins, improving binding affinity. Such interactions are critical for designing drugs that selectively inhibit target enzymes or receptors without affecting off-target proteins.

In addition to its pharmaceutical applications, 4-(Methanesulfonylamino)benzonitrile has found utility in materials science. Researchers have investigated its use in synthesizing organic semiconductors and conductive polymers due to its electron-withdrawing properties. These materials are relevant for developing flexible electronics and organic photovoltaic devices.

The compound's stability under various conditions makes it suitable for industrial-scale synthesis and storage. However, handling 4-(Methanesulfonylamino)benzonitrile requires adherence to standard laboratory safety protocols to prevent exposure to skin or eyes. While it is not classified as a hazardous material under typical conditions, proper ventilation and personal protective equipment are recommended during its use.

Future research directions may explore the use of 4-(Methanesulfonylamino)benzonitrile in combination therapies, where it could serve as a component of drug cocktails designed to overcome resistance mechanisms in diseases like cancer. Its structural flexibility allows for the creation of hybrid molecules that target multiple pathways simultaneously.

The growing interest in 4-(Methanesulfonylamino)benzonitrile underscores its importance as a chemical intermediate with broad applications. As synthetic chemistry advances, new methodologies will likely emerge, further expanding its utility in pharmaceuticals and materials science. The continued exploration of this compound promises to yield innovative solutions across multiple scientific disciplines.